Cas no 1396880-62-8 (N-(3-cyclopropyl-3-hydroxypropyl)furan-2-carboxamide)

• Product Name: N-(3-cyclopropyl-3-hydroxypropyl)furan-2-carboxamide
• CAS No: 1396880-62-8
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 5981936
• PubChem ID: 71787428
• Update Time: 2025-05-19

N-(3-cyclopropyl-3-hydroxypropyl)furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyclopropyl-3-hydroxypropyl)furan-2-carboxamide
• 1396880-62-8
• AKOS024536336
• F6190-0015

• Inchi： 1S/C11H15NO3/c13-9(8-3-4-8)5-6-12-11(14)10-2-1-7-15-10/h1-2,7-9,13H,3-6H2,(H,12,14)
• InChI Key： OJYNFRRVODRKOE-UHFFFAOYSA-N
• SMILES： O1C=CC=C1C(NCCC(C1CC1)O)=O

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 62.5Ų

Additional information on N-(3-cyclopropyl-3-hydroxypropyl)furan-2-carboxamide

N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide: A Comprehensive Overview

N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide (CAS No. 1396880-62-8) is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound, characterized by its unique structure, has garnered attention due to its potential applications in drug discovery and material science. The molecule consists of a furan ring, a carboxamide group, and a cyclopropyl-substituted hydroxypropyl chain, which collectively contribute to its distinct chemical properties.

The synthesis of N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide involves a series of carefully designed reactions that highlight the principles of modern organic synthesis. Recent advancements in catalytic methods and stereochemical control have enabled researchers to optimize the synthesis pathway, ensuring high yields and purity. The compound's structure, particularly the cyclopropane ring, is notable for its strain-induced reactivity, which has been exploited in various chemical transformations.

Recent studies have focused on the biological activity of N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide, revealing promising results in preclinical models. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against specific enzyme targets associated with neurodegenerative diseases. The hydroxyl group in the side chain plays a critical role in modulating the compound's bioavailability and pharmacokinetic profile, making it a strong candidate for further drug development.

In addition to its pharmacological applications, N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide has shown potential in materials science. Its ability to form stable amide bonds makes it a valuable component in the synthesis of polyamides and other functional polymers. Recent research in *Macromolecules* highlighted its use as a building block for high-performance materials with tailored mechanical properties.

The chemical stability of N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide is another area of active investigation. Studies have shown that the compound exhibits remarkable resistance to oxidative degradation under physiological conditions, which is crucial for its potential use in therapeutic agents. Furthermore, its solubility properties have been optimized through structural modifications, enhancing its suitability for various industrial applications.

From an environmental perspective, the synthesis and application of N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide align with green chemistry principles. Researchers have developed eco-friendly reaction pathways that minimize waste and reduce energy consumption during production. This aligns with global efforts to promote sustainable chemical practices while maintaining high standards of product quality.

In conclusion, N-(3-Cyclopropyl-3-Hydroxypropyl)Furan-2-Carboxamide (CAS No. 1396880-62-8) stands as a versatile compound with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application methodologies, positions it as a key player in future innovations within organic chemistry and related fields.